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An In-Depth Technical Guide to 2-Methyl-5-Nitro-6-Chlorophenol as a Pharmaceutical
Intermediate

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-5-nitro-6-chlorophenol is a substituted aromatic compound recognized for its utility
as a versatile intermediate in the synthesis of complex organic molecules, particularly within the
pharmaceutical and agrochemical industries.[1] Its chemical structure, featuring a phenol, a
nitro group, a chlorine atom, and a methyl group, provides multiple reaction sites for building
sophisticated molecular architectures. The presence of the electron-withdrawing nitro and
chloro groups, combined with the phenolic hydroxyl, makes it a valuable precursor for
developing heterocyclic compounds with significant biological activity.[2] This guide details the
properties of 2-Methyl-5-nitro-6-chlorophenol and provides a representative, though
illustrative, pathway for its application in the synthesis of a potential kinase inhibitor,

highlighting its role in modern drug discovery.
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Physicochemical and Structural Data

The fundamental properties of 2-Methyl-5-Nitro-6-Chlorophenol (CAS No. 39183-20-5) are
crucial for its application in synthetic chemistry. A summary of these properties is presented

below.[3][4][5][6]
Property Value
CAS Number 39183-20-5
Molecular Formula C7HeCINO3
Molecular Weight 187.58 g/mol
Melting Point 72-74 °C
Boiling Point 306.0 °C at 760 mmHg
Density 1.5 g/cm3
Appearance Solid, yellow to brown color
Purity Typically =98%
SMILES CC1=C(C(=C(C=C1)--INVALID-LINK--[O-])CI)O
InChl Key FYPOFAFXSGYVLK-UHFFFAOYSA-N

Synthesis of the Intermediate

The synthesis of 2-Methyl-5-nitro-6-chlorophenol can be conceptualized as a multi-step

process starting from a common industrial chemical, o-cresol (2-methylphenol). The process

involves regioselective chlorination followed by nitration.
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Starting Material

o-Cresol
(2-Methylphenol)

SO0:2Cl2 / AlICI3
Regioselective Chlorination

Synthetic Steps

Step 1: Chlorination

HNO3z / H2SOa4
Nitration

Step 2: Nitration

Final Intérmediate

2-Methyl-5-Nitro-6-Chlorophenol

Click to download full resolution via product page

Caption: lllustrative workflow for the synthesis of the target intermediate.
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lllustrative Experimental Protocol: Synthesis of 2-
Methyl-5-Nitro-6-Chlorophenol

Disclaimer: This protocol is illustrative and based on general chemical principles for phenol
halogenation and nitration. It should be adapted and optimized under controlled laboratory
conditions.

o Chlorination of o-Cresol: To a solution of o-cresol (1.0 eq) in a suitable chlorinated solvent
(e.g., dichloromethane), a Lewis acid catalyst such as AICIs (0.1 eq) is added. The mixture is
cooled to 0-5 °C. Sulfuryl chloride (SO2Cl2) (1.05 eq) is added dropwise while maintaining
the temperature. The reaction is stirred for 2-4 hours and monitored by TLC. Upon
completion, the reaction is quenched with cold water, and the organic layer is separated,
washed with brine, dried over anhydrous Na=SOa4, and concentrated to yield 6-chloro-2-
methylphenol.

 Nitration: The crude 6-chloro-2-methylphenol (1.0 eq) is slowly added to a pre-cooled (0 °C)
mixture of concentrated sulfuric acid and nitric acid. The temperature is carefully controlled to
not exceed 10 °C. The mixture is stirred for 1-2 hours. The reaction mixture is then poured
onto crushed ice, leading to the precipitation of the product. The solid is collected by
filtration, washed thoroughly with cold water until neutral, and dried under vacuum to yield 2-
Methyl-5-Nitro-6-Chlorophenol.

Application as a Pharmaceutical Intermediate: A
Representative Synthesis

To demonstrate the utility of 2-Methyl-5-Nitro-6-Chlorophenol, this section outlines a
representative synthesis of a hypothetical kinase inhibitor, "2-(4-methoxyphenyl)-4-chloro-5-
methylbenzoxazole". This pathway involves two key transformations: the reduction of the nitro
group to an amine and the subsequent condensation and cyclization to form the benzoxazole
core, a privileged scaffold in medicinal chemistry known for its kinase inhibitory activity.[7][8][9]
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2-Methyl-5-Nitro-6-Chlorophenol

Reagent: SnClz2:2H20
Solvent: Ethanol

@1: Nitro Group Red@

Intermediate:
2-Amino-6-chloro-3-methylphenol

Reagent: 4-Methoxybenzaldehyde
Catalyst: p-TsOH
Conditions: Reflux

y

@2: Condensation & Cycliz@

Final Product:

2-(4-methoxyphenyl)-4-chloro-5-methylbenzoxazole

Click to download full resolution via product page

Caption: Synthesis of a hypothetical benzoxazole-based kinase inhibitor.
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Experimental Protocols for Representative Synthesis

Disclaimer: The following protocols are representative examples based on established
chemical literature for similar transformations and have not been optimized for this specific
substrate.

Protocol 4.1.1: Step 1 - Reduction of Nitro Group to Amine

e To a solution of 2-Methyl-5-Nitro-6-Chlorophenol (1.0 eq) in ethanol (10 mL per gram of
substrate), tin(ll) chloride dihydrate (SnClz-2H20) (4.0 eq) is added.[10]

e The reaction mixture is heated to reflux (approx. 78 °C) and stirred vigorously.

e The reaction progress is monitored by Thin Layer Chromatography (TLC) until the starting
material is fully consumed (typically 3-5 hours).

 After cooling to room temperature, the solvent is removed under reduced pressure.

e The residue is partitioned between ethyl acetate and a 2M aqueous solution of sodium
hydroxide to precipitate tin salts and dissolve the product.

e The mixture is filtered through a pad of celite, and the organic layer of the filtrate is
separated. The aqueous layer is extracted twice more with ethyl acetate.

e The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,
filtered, and concentrated in vacuo to yield the crude 2-Amino-6-chloro-3-methylphenoaol,
which can be used in the next step without further purification.

Protocol 4.1.2: Step 2 - Benzoxazole Formation

e The crude 2-Amino-6-chloro-3-methylphenol (1.0 eq) and 4-methoxybenzaldehyde (1.1 eq)
are dissolved in a suitable solvent such as toluene or xylene.

» A catalytic amount of p-toluenesulfonic acid (p-TsOH) (0.1 eq) is added to the mixture.

o The reaction vessel is equipped with a Dean-Stark apparatus to remove water azeotropically.
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e The mixture is heated to reflux for 6-12 hours, with reaction completion monitored by TLC.
[11]

e Upon completion, the mixture is cooled, and the solvent is removed under reduced pressure.

e The residue is redissolved in ethyl acetate and washed sequentially with saturated sodium
bicarbonate solution and brine.

e The organic layer is dried over anhydrous magnesium sulfate, filtered, and concentrated.

e The crude product is purified by column chromatography on silica gel to afford the final
product, 2-(4-methoxyphenyl)-4-chloro-5-methylbenzoxazole.

lllustrative Quantitative Data

The following table presents plausible, representative data for the synthesis described above.

Starting Product . Purity
Step Product Yield (%)
Mass (g) Mass (g) (HPLC)

2-Amino-6-
1 chloro-3- 10.0 7.9 ~90% >90% (crude)
methylphenol

2-(4-
methoxyphen
yl)-4-chloro-
2 c 7.9 10.5 ~75% >98%
methylbenzox

azole

Biological Context: Kinase Inhibition

Benzoxazole derivatives are frequently investigated as inhibitors of protein kinases, which are
critical enzymes in cellular signaling pathways.[7][8] Dysregulation of these pathways, such as
the MAPK/ERK pathway, is a hallmark of many cancers.[1][12][13] An inhibitor derived from our
hypothetical synthesis could potentially target a kinase within this cascade, such as RAF or
MEK, thereby disrupting the signaling that leads to uncontrolled cell proliferation.
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Caption: The MAPK/ERK signaling pathway and a potential point of inhibition.
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This pathway illustrates how an extracellular signal (Growth Factor) is transduced through a
series of kinases (RAS-RAF-MEK-ERK) to the nucleus, ultimately controlling gene expression
related to cell growth.[14] A targeted inhibitor can block this cascade, forming the basis of a
therapeutic strategy.

Conclusion

2-Methyl-5-Nitro-6-Chlorophenol serves as a potent and versatile chemical intermediate. Its
rich functionality allows for the efficient construction of complex heterocyclic systems, such as
the pharmaceutically relevant benzoxazole core. Through standard synthetic transformations,
including nitro-group reduction and condensation reactions, this intermediate can be elaborated
into molecules designed to interact with key biological targets like protein kinases. The
representative synthesis and biological context provided in this guide underscore the potential
of 2-Methyl-5-Nitro-6-Chlorophenol as a valuable building block in the development of novel
therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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